Cas no 946235-93-4 (methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946235-93-4
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 5908657
• PubChem ID: 16883776
• Update Time: 2025-10-16

methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• VU0628580-1
• 946235-93-4
• methyl N-[4-[2-(4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• AKOS024488508
• methyl N-(4-{[(4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• F5011-0053
• methyl (4-(2-oxo-2-(p-tolylamino)ethyl)thiazol-2-yl)carbamate
• methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C14H15N3O3S/c1-9-3-5-10(6-4-9)15-12(18)7-11-8-21-13(16-11)17-14(19)20-2/h3-6,8H,7H2,1-2H3,(H,15,18)(H,16,17,19)
• InChI Key： BRRMVMRFGJADNI-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(=C1)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 946235-93-4, commonly referred to as methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

Methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate belongs to the class of carbamates, which are widely used in agriculture as herbicides and insecticides. The molecule's core structure is a 1,3-thiazole ring system, a heterocyclic compound known for its stability and reactivity. The presence of a methyl group attached to the nitrogen atom further enhances its chemical reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for more complex molecules with enhanced functionality.

The synthesis of methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of transition metal catalysts has been particularly effective in optimizing the reaction conditions, making the synthesis more efficient and scalable.

One of the most exciting developments in the study of this compound is its application in drug delivery systems. Scientists have explored the use of methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate as a carrier for bioactive molecules due to its ability to form stable complexes with drugs. This property has opened new avenues for targeted drug delivery, potentially improving therapeutic outcomes while reducing side effects.

Moreover, the environmental impact of methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has been a focal point of recent research. Studies have demonstrated that the compound exhibits biodegradability under specific conditions, making it a more sustainable option compared to traditional alternatives. Regulatory agencies have also expressed interest in evaluating its safety profile to ensure compliance with environmental standards.

In conclusion, methyl N-(4-{(4-methylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946235-93-4) represents a promising advancement in chemical synthesis and application. Its unique properties and versatile functionality continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in both industrial and therapeutic contexts.